Cas no 1305207-97-9 (5-Chloro-6-fluoro-1H-indazol)

• Product Name: 5-Chloro-6-fluoro-1H-indazol
• CAS No: 1305207-97-9
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 5140329
• PubChem ID: 76846122
• Update Time: 2026-03-03

5-Chloro-6-fluoro-1H-indazol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-chloro-6-fluoro-
• 5-Chloro-6-fluoro-1h-indazole
• F76976
• 5-Chloro-6-fluoro-1H-indazol
• MFCD20924163
• 5-chloro-6-fluoro-2H-indazole
• EN300-733241
• SCHEMBL23977642
• 1305207-97-9

• Inchi： 1S/C7H4ClFN2/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,(H,10,11)
• InChI Key： FHIQDGOGNZXFHR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C(F)=C2)C=N1

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Chloro-6-fluoro-1H-indazol

5-Chloro-6-Fluoro-1H-Indazole: A Comprehensive Overview

The compound with CAS No. 1305207-97-9, commonly referred to as 5-Chloro-6-Fluoro-1H-Indazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is characterized by a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The substitution pattern in 5-Chloro-6-Fluoro-1H-Indazole introduces unique electronic and steric properties, making it a valuable molecule for various applications.

5-Chloro-6-Fluoro-1H-Indazole has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a scaffold for developing novel therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases. The chlorine and fluorine substituents at positions 5 and 6, respectively, contribute to the molecule's lipophilicity and bioavailability, which are critical factors in drug design. Moreover, the indazole core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs), making it a versatile platform for medicinal chemistry.

In addition to its pharmacological applications, 5-Chloro-6-Fluoro-1H-Indazole has found utility in materials science. Its aromaticity and heteroatom content make it a promising candidate for use in organic electronics. Recent studies have explored its potential as an electron-deficient building block in π-conjugated systems, which are essential components of organic semiconductors and light-emitting diodes (OLEDs). The molecule's ability to undergo various chemical transformations further enhances its versatility in materials design.

The synthesis of 5-Chloro-6-Fluoro-1H-Indazole involves a multi-step process that typically begins with the preparation of indazole derivatives. One common approach involves the condensation of o-amino phenol derivatives with carbonyl compounds under acidic or basic conditions. The introduction of chlorine and fluorine substituents requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From a structural perspective, 5-Chloro-6-Fluoro-1H-Indazole exhibits a planar geometry due to the aromaticity of its bicyclic system. The presence of electronegative substituents at positions 5 and 6 significantly influences the molecule's electronic properties. Computational studies have revealed that these substituents enhance the electron-withdrawing effects on the indazole ring, which can be exploited in designing molecules with specific reactivity or electronic characteristics.

Despite its numerous applications, the use of 5-Chloro-6-fluoro-indazol (as it is sometimes abbreviated) is not without challenges. Its synthesis requires precise control over reaction conditions to avoid unwanted side reactions or byproducts. Additionally, while its pharmacological potential is promising, further studies are needed to fully understand its toxicity profile and efficacy in vivo models.

In conclusion, 5-Chloro-6-fluoro-indazol (CAS No. 1305207979) stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key molecule in diverse scientific domains. As research continues to uncover new possibilities for this compound, its role in advancing medicine and materials science is likely to expand further.